1,3-DITHIOLANE, 2-(m-TOLYL)-

• CAS RN: 82436-18-8
• Molecular Formula: C10H12S2
• Molecular Weight: 196.3 g/mol
• IUPAC Name: 2-(3-methylphenyl)-1,3-dithiolane
• InChI: InChI=1S/C10H12S2/c1-8-3-2-4-9(7-8)10-11-5-6-12-10/h2-4,7,10H,5-6H2,1H3
• InChI Key: PSRPFFDZQJKCIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2SCCS2

Description

1,3-DITHIOLANE, 2-(m-TOLYL)- is a useful research compound. Its molecular formula is C10H12S2 and its molecular weight is 196.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Anhydrous HCl was bubbled rapidly for about 5 minutes through a solution of 46.87 gm (0.39 moles) of 3-methylbenzaldehyde and 44.92 gm (0.477 moles) of 1,2-ethanedithiol in 300 ml of CHCl3. During the addition of HCl, there was a slight exotherm with a rise in temperature to about 60° C. After completion of the addition of HCl, the reaction was stirred for 1 hour at room temperature, washed twice with 100 ml portions of water, dried with MgSO4, and fractionated to give 54.55 gm (0.278 moles) of a clear, colorless liquid (71% yield) b.p. 108°-110° C. (0.2 mm/Hg). Elemental analysis for C10H12S2 :